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Compound of Interest

4-Piperidinecarboxylicacidt-
Compound Name:
butylester

Cat. No.: B8005865

In the landscape of modern medicinal chemistry and pharmaceutical development, the
strategic use of molecular building blocks is paramount to the efficient synthesis of complex
therapeutic agents. Among these, tert-butyl 4-piperidinecarboxylate stands out as a critical and
versatile intermediate. This compound is a derivative of piperidine, a saturated heterocycle that
is a privileged scaffold found in a multitude of FDA-approved drugs and biologically active
molecules.[1] The structure features a piperidine ring with a tert-butyl ester at the 4-position.
This ester group serves as a robust protecting group for the carboxylic acid functionality,
allowing the secondary amine of the piperidine ring to be selectively functionalized. This
inherent chemical orthogonality makes it an invaluable tool for researchers constructing
complex molecular architectures designed to interact with specific biological targets.
Understanding its fundamental physicochemical properties, beginning with its molecular
weight, is the first step in its effective application.

Core Physicochemical Properties

The precise molecular weight and associated properties of a compound are non-negotiable
starting points for any synthetic or analytical endeavor. They form the basis for stoichiometric
calculations, reaction monitoring, and structural elucidation. The key identifiers and properties
for tert-butyl 4-piperidinecarboxylate are summarized below.
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Property Value Source
IUPAC Name i‘::;):it];iperidine_[b (2]

CAS Number 138007-24-6 [21[31[4]
Molecular Formula C10H19NO2 [21[3][4]
Average Molecular Weight 185.26 g/mol [2][4]
Exact Mass 185.141578849 Da [2]

Colorless to yellow liquid,
Appearance o ) [3]
semi-solid, or solid

N 2-8°C, sealed in dry, dark
Storage Conditions [31[4]
place

The Significance of Molecular Weight in Drug
Discovery

While a simple numerical value, the molecular weight (MW) of a starting material like tert-butyl
4-piperidinecarboxylate has profound implications throughout the drug development pipeline.

» Stoichiometric Integrity: The most immediate application is in ensuring reaction integrity. All
synthetic protocols rely on the accurate calculation of molar equivalents to control reaction
pathways, maximize yield, and minimize impurities. An incorrect MW value leads to flawed
experimental design and irreproducible results.

e Guideline for Drug-Likeness: As a fragment, its MW contributes to the final MW of the target
active pharmaceutical ingredient (API). This is critical when considering established drug-
likeness guidelines, such as Lipinski's Rule of Five, which suggest that orally available drugs
often have a molecular weight under 500 Da. Starting with well-characterized, reasonably
sized fragments is a cornerstone of efficient lead optimization.

« Influence on Physicochemical Properties: The molecular weight is intrinsically linked to
properties such as solubility, boiling point, and volatility, which dictate the selection of
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appropriate solvents, purification techniques (e.g., chromatography vs. distillation), and
formulation strategies for the final drug product.

Analytical Verification: A Self-Validating System

Trustworthiness in a chemical protocol is achieved when the identity and purity of the materials
can be independently and reliably verified. For tert-butyl 4-piperidinecarboxylate, a combination
of mass spectrometry and nuclear magnetic resonance spectroscopy provides a robust, self-
validating system to confirm both its mass and its specific isomeric structure.

Mass Spectrometry (MS): Confirming the Mass

Mass spectrometry is the definitive technique for determining the molecular weight of a
compound. It functions by ionizing the molecule and measuring its mass-to-charge ratio (m/z).
For a non-volatile, polar molecule like this, Electrospray lonization (ESI) is the method of
choice.
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Mass Spectrometry Workflow
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NMR Spectroscopy Workflow

Sample Preparation
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Fourier Transform
(FID -> Spectrum)

Spectrum Analysis
(Chemical Shift, Integration, Multiplicity)

Click to download full resolution via product page
Caption: General workflow for NMR analysis.
Expected *H NMR Data (in CDCls, 400 MHz)

A proton NMR spectrum provides a unique fingerprint that validates the structure of tert-butyl 4-
piperidinecarboxylate. Based on its structure and published data, the following characteristic
signals are expected: [5][6]

e ~1.46 ppm (singlet, 9H): This strong signal corresponds to the nine equivalent protons of the
tert-butyl group (-C(CHs)s3).

e ~1.55-1.90 ppm (multiplets, 4H): These signals arise from the protons at the C3 and C5
positions of the piperidine ring.

e ~2.41 ppm (multiplet, 1H): This signal is from the single proton at the C4 position, adjacent to
the ester.
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e ~2.90-3.10 ppm (multiplets, 4H): These signals correspond to the protons at the C2 and C6
positions, which are adjacent to the nitrogen atom.

» Broad singlet (1H): A signal for the N-H proton, which may be broad and its chemical shift
can vary depending on concentration and solvent purity.

The combination of a correct mass from MS and a confirmatory proton fingerprint from NMR
provides an unassailable validation of the material's identity.

Application in Synthesis: A Logical Perspective

The utility of tert-butyl 4-piperidinecarboxylate stems from its design as a bifunctional building
block. The tert-butyl ester protects the carboxylate from participating in reactions (e.g., amide
couplings) while the secondary amine is free to act as a nucleophile. This allows for a logical
and stepwise construction of more elaborate molecules.

tert-Butyl Advanced Intermediate Step 3: Carboxylate Functionalization Final Target Molecule
4-Piperidinecarboxylate _ (Free Carboxylic Acid) [ (e.g., Amide Coupling) (API)

Click to download full resolution via product page
Caption: Logical synthetic pathway utilizing the compound.

This strategic protection and sequential functionalization is a common theme in multi-step
syntheses, including the development of kinase inhibitors and other complex APIs where the
piperidine moiety serves as a central scaffold to orient other pharmacophoric groups. [7][8][9]

Conclusion

Tert-butyl 4-piperidinecarboxylate is a cornerstone intermediate in pharmaceutical research,
valued for its versatile and predictable reactivity. Its molecular weight of 185.26 g/mol is a
fundamental parameter that underpins its use in synthesis and analysis. The robust verification
of this property, alongside its specific chemical structure, is routinely achieved through the
complementary techniques of mass spectrometry and NMR spectroscopy. This ensures the
reliability and reproducibility of synthetic routes that employ this building block, ultimately
enabling the efficient discovery and development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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